Cas no 1805839-60-4 (Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1805839-60-4
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4956228
• Update Time: 2025-06-15

Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-3-17-12(16)8-4-5-10(13)9(6-8)11(14)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： SVMOQWXQHCIWAE-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(=CC=C(C(=O)OCC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate

Research Briefing on Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate (CAS: 1805839-60-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate (CAS: 1805839-60-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro and oxo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibit significant inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and efficacy, highlighting its potential as a scaffold for anticancer drug development.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound, when modified with specific functional groups, shows promising activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, making it a candidate for further development as an antibiotic agent.

The synthetic pathways for Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader access to the compound for research and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies.

In conclusion, Ethyl 4-chloro-3-(1-chloro-2-oxopropyl)benzoate (CAS: 1805839-60-4) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial activity, coupled with advancements in synthetic methodologies, position it as a compound of significant interest for future drug discovery efforts. Continued research will be essential to unlock its full therapeutic potential.